Taxa-4(20),11(12)-dien-5alpha,13alpha-diol

• CAS RN: 357436-25-0
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: (1R,3S,5S,8R,13S)-8,12,15,15-tetramethyl-4-methylidenetricyclo[9.3.1.03,8]pentadec-11-ene-5,13-diol
• InChI: InChI=1S/C20H32O2/c1-12-15-6-8-20(5)9-7-17(21)13(2)16(20)10-14(11-18(12)22)19(15,3)4/h14,16-18,21-22H,2,6-11H2,1,3-5H3/t14-,16-,17+,18+,20-/m1/s1
• InChI Key: VTDWDDILICLAEK-RDGCENLJSA-N
• Isomeric SMILES: CC1=C2CC[C@@]3(CC[C@@H](C(=C)[C@H]3C[C@@H](C2(C)C)C[C@@H]1O)O)C
• SMILES: CC1=C2CCC3(CCC(C(=C)C3CC(C2(C)C)CC1O)O)C

Description

Taxa-4(20),11-dien-5alpha,13alpha-diol is a taxane diterpenoid that is taxane which contains double bounds at the 4-20 and 11-12 positions and which is substituted by hydroxy groups at the 5alpha and 13alpha positions. It has a role as a metabolite. It is a taxane diterpenoid, a diol and a secondary alcohol.

Scientific Research Applications

Genomic Integration in Taxonomy

The integration of genomics into the taxonomy and systematics of Bacteria and Archaea has been transformative, allowing for a refined understanding of microbial diversity. It has led to a rapid increase in the descriptions of novel taxa, especially at the species level. This genomic integration is particularly crucial for microbial systematics in the genomic era, enhancing the credibility of taxonomy (Chun & Rainey, 2014).

Bioactivity of Taxus Flavonoids

Taxus, known for its significant bioactive compounds like Taxol and Docetaxel, has a rich variety of flavonoids that exhibit a wide range of biological activities. These activities include antiaging, antidiabetes, anticancer, antidepressant, and many others. The diverse flavonoid composition of Taxus species underlines its importance in traditional medicine and its potential in drug preparation (Wei, Li, & Wang, 2023).

Taxometric Research in Personality and Psychopathology

Taxometric research, which differentiates between categorical and dimensional models of latent variables, suggests that most latent variables of interest to psychiatrists and psychologists are dimensional. This research is pivotal for understanding the constructs of personality and psychopathology, indicating that many influential taxonic findings of early research are likely to be reconsidered in light of newer methods (Haslam, Holland, & Kuppens, 2011).

Formulations and Analogs in Taxanes' Development

The development of new formulations, analogs, and delivery systems for Taxanes, a crucial family of diterpenes produced by the yews (Taxus genus), is a significant area of research. Addressing the over-harvesting threat to yew trees and challenges in taxane-based chemotherapy is paramount, and new formulations are being developed to enhance the efficacy of these potent anti-cancer drugs (Yassine, Salibi, & Gali-Muhtasib, 2016).